Cas no 2308480-30-8 ((2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid)

• Product Name: (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid
• CAS No: 2308480-30-8
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 6450515
• PubChem ID: 165790270
• Update Time: 2025-06-11

(2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid
• EN300-1298623
• 2308480-30-8

• Inchi： 1S/C7H15NO4/c1-2-12-4-5(9)3-6(8)7(10)11/h5-6,9H,2-4,8H2,1H3,(H,10,11)/t5?,6-/m1/s1
• InChI Key： DJAPXCXMXMOEGU-PRJDIBJQSA-N
• SMILES： O(CC)CC(C[C@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 177.10010796g/mol
• Monoisotopic Mass: 177.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 92.8Ų

Additional information on (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid

Introduction to (2R)-2-amino-5-ethoxy-4-hydroxypentanoic Acid (CAS No. 2308480-30-8)

(2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid, identified by the CAS number 2308480-30-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, exhibits promising potential in various biological and therapeutic applications. The detailed exploration of its chemical properties, synthesis methods, and emerging research applications will provide a comprehensive understanding of its significance in modern science.

The molecular structure of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid consists of a five-carbon chain with an amino group at the second carbon, an ethoxy group at the fifth carbon, and a hydroxyl group at the fourth carbon. This specific arrangement contributes to its chiral nature, making it a valuable candidate for studying stereoselective processes in biological systems. The presence of both amino and hydroxyl functional groups enhances its reactivity, allowing for diverse chemical modifications and interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral building blocks for drug design and synthesis. The stereochemistry of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid makes it an ideal candidate for constructing enantiomerically pure compounds, which are often required for optimal pharmacological activity. Researchers have leveraged this compound to develop novel ligands for enzymes involved in metabolic pathways, particularly those relevant to inflammation and neurodegenerative diseases.

One of the most compelling aspects of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid is its role in the synthesis of bioactive peptides and proteins. Its structural motifs can be incorporated into larger molecules to enhance stability and bioavailability. For instance, studies have demonstrated its utility in creating analogs of natural amino acids that exhibit improved binding affinity to therapeutic targets. This has opened up new avenues for developing targeted therapies in areas such as oncology and immunology.

The synthesis of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid is another area of active research. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolutions, have been employed to achieve high enantiomeric purity. These techniques not only improve the yield but also reduce the environmental impact of production processes. The development of sustainable synthetic routes aligns with the broader goals of green chemistry, ensuring that valuable compounds like this one can be produced responsibly.

Emerging research also highlights the potential applications of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, contributing to more efficient synthetic protocols in industrial settings.

The biological activity of (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid has been extensively studied in vitro and in vivo. Preclinical trials have indicated that derivatives of this compound exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a candidate for further investigation in the treatment of neurodegenerative disorders.

The future prospects for (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid are vast and multifaceted. As our understanding of its properties continues to grow, so does its potential to contribute to advancements across multiple scientific disciplines. Whether through drug development, materials science, or biotechnology, this compound represents a cornerstone of innovation in modern chemistry.

In conclusion, (2R)-2-amino-5-ethoxy-4-hydroxypentanoic acid (CAS No. 2308480-30-8) is a versatile and highly functional compound with significant implications for both academic research and industrial applications. Its unique structural features and biological activities make it a valuable asset in the pursuit of new therapies and materials. As research progresses, we can anticipate even more exciting discoveries that will further solidify its importance in the scientific community.